N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O/c1-4-13-7-5-6-11(2)15(13)18-16(19)14-9-8-12(3)17-10-14/h5-10H,4H2,1-3H3,(H,18,19)
• InChI Key: GNOBYCLHQJOPSH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CN=C(C=C2)C)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide, also known as EPM, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPM has been shown to have a range of biological effects, including anti-inflammatory, neuroprotective, and analgesic properties.

Mechanism of Action

The exact mechanism of action of N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and glutamate. It has also been shown to inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can contribute to the development of various diseases. N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has also been shown to improve cognitive function and memory, and to reduce pain and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its well-established synthesis method, which allows for consistent and reproducible results. Additionally, N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has been extensively studied, which means that there is a wealth of information available on its properties and potential applications. However, one limitation of using N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific biological pathways.

Future Directions

There are many potential future directions for research on N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide. One area of interest is the development of N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide-based therapeutics for the treatment of inflammatory and neurodegenerative diseases. Additionally, there is interest in exploring the potential use of N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide as a pain reliever. Finally, further research is needed to better understand the mechanism of action of N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide, which could lead to the development of more targeted and effective treatments.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide involves the reaction of 2-ethyl-6-methylphenylamine with 3-cyanopyridine in the presence of a catalyst. The resulting product is then hydrolyzed to form N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide. This method has been optimized for high yield and purity, and has been used in numerous studies.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory properties, which make it a potential treatment for inflammatory diseases such as arthritis and multiple sclerosis. N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has also been shown to have neuroprotective properties, which make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(2-ethyl-6-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have analgesic properties, which make it a potential treatment for pain.